Cas no 446254-20-2 (2,2',3,5'-Tetrabromodiphenyl ether)

• Product Name: 2,2',3,5'-Tetrabromodiphenyl ether
• CAS No: 446254-20-2
• MF: C₁₂H₆Br₄O
• MW: 485.791440486908
• CID: 3166396
• Update Time: 2025-06-25

2,2',3,5'-Tetrabromodiphenyl ether Chemical and Physical Properties

Names and Identifiers

• 2,2',3,5'-Tetrabromodiphenyl ether

• Inchi： 1S/C12H6Br4O/c13-7-4-5-8(14)11(6-7)17-10-3-1-2-9(15)12(10)16/h1-6H
• InChI Key： VBGBGTYMDIVKNK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC1C=C(C=CC=1Br)Br)Br

Additional information on 2,2',3,5'-Tetrabromodiphenyl ether

Comprehensive Analysis of 2,2',3,5'-Tetrabromodiphenyl ether (CAS No. 446254-20-2): Properties, Applications, and Environmental Impact

2,2',3,5'-Tetrabromodiphenyl ether (CAS No. 446254-20-2) is a brominated diphenyl ether (BDE) compound that has garnered significant attention in both industrial and environmental research. This tetrabrominated congener belongs to a broader class of polybrominated diphenyl ethers (PBDEs), which are widely studied due to their unique chemical properties and potential ecological effects. With the increasing global focus on sustainable materials and green chemistry, understanding the role of such compounds is critical for balancing industrial utility with environmental safety.

The molecular structure of 2,2',3,5'-Tetrabromodiphenyl ether features four bromine atoms attached to a diphenyl ether backbone, contributing to its thermal stability and flame-retardant properties. These characteristics have historically made it valuable in applications such as electronics encapsulation, textile coatings, and polymer additives. However, the persistence of PBDEs in the environment has raised concerns, particularly regarding bioaccumulation and long-range transport in ecosystems. Researchers are actively investigating degradation pathways and eco-friendly alternatives to mitigate these risks.

Recent studies highlight the compound's behavior under various environmental conditions. For instance, photolytic degradation and microbial metabolism are two primary mechanisms explored for reducing its environmental footprint. Advanced analytical techniques like high-resolution mass spectrometry (HRMS) and gas chromatography (GC) are employed to trace its presence in soil, water, and biota. These methods align with the growing demand for precision environmental monitoring and regulatory compliance in industries.

From a regulatory perspective, 2,2',3,5'-Tetrabromodiphenyl ether falls under scrutiny due to its structural similarity to other regulated PBDEs. Organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for its use and disposal. Compliance with REACH and RoHS directives is essential for manufacturers aiming to adopt circular economy principles. This has spurred innovation in non-halogenated flame retardants, which are gaining traction as safer substitutes.

In the context of consumer safety, questions often arise about the presence of PBDEs in everyday products. While 2,2',3,5'-Tetrabromodiphenyl ether is not as prevalent as other PBDE congeners, its detection in indoor dust and food packaging underscores the need for continued vigilance. Public awareness campaigns emphasize risk communication and product labeling to empower consumers to make informed choices.

The scientific community remains engaged in unraveling the compound's toxicological profile. Animal studies suggest potential effects on endocrine disruption and neurodevelopmental outcomes, though human health implications require further validation. Collaborative efforts between academia and industry are pivotal in advancing green synthesis methods and lifecycle assessments to minimize unintended consequences.

Looking ahead, the discourse around 2,2',3,5'-Tetrabromodiphenyl ether exemplifies the broader challenge of harmonizing technological progress with planetary health. Innovations in biodegradable materials and waste-to-resource technologies offer promising avenues to reduce reliance on persistent compounds. As stakeholders navigate this complex landscape, interdisciplinary research and transparent policymaking will be key to achieving sustainable development goals (SDGs).